Cas no 627-09-8 (prop-2-ynyl acetate)

prop-2-ynyl acetate Properties

Names and Identifiers

• Propargylacetate(Aceticacidpropargylester)
• Propargyl acetate
• Acetic acid propargyl ester~2-Propyn-1-yl acetate
• Prop-2-ynyl acetate
• 2-Propynyl acetate
• 3-Acetoxypropyne
• 2-Propyn-1-ol, acetate
• Propargyl alcohol acetate
• propargylacetate
• Prop-2-yn-1-yl acetate
• Acetic acid propargyl ester
• RIZZXCJMFIGMON-UHFFFAOYSA-N
• Propargyl acetate, 97%
• 1-acetoxy-2-propyne
• 3-Acetoxy-1-propyne
• Propargyl acetate, 98%
• 2-Propyn-1-ol, 1-acetate
• AM
• SY238349
• 627-09-8
• 4-02-00-00197 (Beilstein Handbook Reference)
• AM90264
• MFCD00041601
• EN300-748825
• FT-0693874
• CS-0158541
• BRN 1742046
• AI3-21789
• DTXSID20211757
• AKOS005068092
• acetic acid prop-2-ynyl ester
• +Expand

• MDL： MFCD00041601
• InChIKey： RIZZXCJMFIGMON-UHFFFAOYSA-N
• Inchi： 1S/C5H6O2/c1-3-4-7-5(2)6/h1H,4H2,2H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])C#C[H]
• BRN： 1742046

Computed Properties

• Exact Mass: 98.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 98.037
• Heavy Atom Count: 7
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 0.18270
• PSA: 26.30000
• Refractive Index: n20/D 1.417(lit.)
• Boiling Point: 27-28 °C/8 mmHg(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Solubility: Slightly soluble (20 g/l) (25 º C),
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0.989 g/mL at 25 °C(lit.)